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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and emergency procedures for 2-Bromononane (CAS: 2216-35-5). The
information is compiled from various safety data sheets and chemical databases to ensure
researchers and laboratory personnel can work safely and effectively with this compound. 2-
Bromononane is a haloalkane used in organic synthesis as an alkylating agent and in the
preparation of various chemical intermediates.[1]

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The following table summarizes the key quantitative data for 2-
Bromononane.
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Property Value Source
CAS Number 2216-35-5 [2][3]
Molecular Formula CoH19Br [1][2]114]
Molecular Weight 207.15 g/mol [2][5]
Appearance Colorless to pale yellow liquid [11[31[6]
Boiling Point 208 - 212.3°C [21[31[7]
Density 1.081- 1.1 g/cm?3 [2][8]
Flash Point ~63.5 °C (Note: Some sources 2]

report no data)

Refractive Index

1.4505 - 1.4555 @ 20°C

[2](6]

Vapor Pressure

0.3+ 0.4 mmHg @ 25°C

[2]

Water Solubility

Insoluble / Immiscible

[1](7]

Log P (octanol/water)

4.130

[9]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), 2-Bromononane is classified with the
following hazards. It is important to note that some suppliers may not classify this chemical as
hazardous under OSHA's 2012 standard, so users should always consult the specific SDS
provided with their product and handle it with care.[3][4][5]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

] H413: May cause long lasting
Aquatic Hazard, Long-Term 4

harmful effects to aquatic life

 Signal Word: Warning[4][5][8]

e GHS Pictogram: pictogram GHSO07[8]
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Handling and Storage Precautions

Adherence to proper handling and storage protocols is essential for laboratory safety.
Safe Handling Practices:

e Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[3][10]
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses conforming to OSHA or
European standards.[3][10]

o Skin Protection: Wear appropriate protective gloves and clothing (e.g., a lab coat) to
prevent skin exposure.[3][7]

e Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work
area.[4] Avoid contact with skin, eyes, and clothing, and prevent ingestion and inhalation.[7]

Storage Requirements:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7]

Store away from heat, sparks, open flames, and other sources of ignition.[10]

Store at ambient temperatures.[4]

Incompatible with strong oxidizing agents.[10]

Emergency Procedures

In the event of an emergency, follow these established first aid and spill response protocols.

First Aid Measures:
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Exposure Route

First Aid Protocol

Source

Eye Contact

Rinse immediately and
thoroughly with plenty of water
for at least 15 minutes,
including under the eyelids.

Seek medical attention.

[317]

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Get medical

attention if symptoms occur.

[3]7]

Inhalation

Remove the victim to fresh air.
If symptoms occur, get medical
attention. If not breathing, give

artificial respiration.

[3107][10]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Call a POISON
CENTER or doctor if you feel
unwell.

[31141[7]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use extinguishing measures appropriate for the surrounding

environment, such as water spray, carbon dioxide (COz), dry chemical, or alcohol-resistant

foam.[7][10]

e Hazardous Combustion Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide gas.

[7][10]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[3][7][10]

Accidental Release Measures:
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3][7]

» Environmental Precautions: Prevent the chemical from entering drains or waterways.[3][4][7]

e Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
vermiculite), then sweep or shovel the material into a suitable, sealed container for disposal.
[B1[7][11]

Experimental Protocols

Safety Data Sheets typically do not provide detailed experimental methodologies for the
determination of physical and chemical properties. These tests are performed by
manufacturers according to standardized guidelines, such as those from the OECD or ASTM.
For instance, the purity or assay value is commonly determined using Gas Chromatography
(GC), and the refractive index is measured with a refractometer at a specified temperature.[6]

Visualized Workflow: Spill Response

The following diagram outlines the logical workflow for responding to an accidental spill of 2-
Bromononane in a laboratory setting.
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Spill Detected

Is spill large or
in a confined space?

Yes (Small Spill)

Don Full PPE
(Gloves, Goggles, Lab Coat)

y

Evacuate Immediate Area
& Call for Assistance

Ensure Adequate Ventilation

:

Contain Spill with
Inert Absorbent Material

:

Carefully Collect Absorbed Material
into a Sealed Container

:

Label and Dispose of Waste
per Institutional Regulations

:

Decontaminate Spill Area

Await Response Team

Click to download full resolution via product page

Workflow for Handling a 2-Bromononane Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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